Cas no 40101-17-5 (1,2-Bis(3-methoxyphenyl)ethane-1,2-dione)

1,2-Bis(3-methoxyphenyl)ethane-1,2-dione structure

40101-17-5 structure

Product Name:1,2-Bis(3-methoxyphenyl)ethane-1,2-dione

CAS No:40101-17-5

Molecular Formula:C₁₆H₁₄O₄

Molecular Weight:270.27996

MDL:MFCD00038221

CID:89414

PubChem ID:24863840

1,2-Bis(3-methoxyphenyl)ethane-1,2-dione Properties

Names and Identifiers

- 1,2-Bis(3-methoxyphenyl)ethane-1,2-dione
- 3,3-Dimethoxybenzil
- 3,3-Dimethoxydibenzoyl
- m-Anisil
- 3,3'-DIMETHOXYBENZIL
- 1,2-bis(3-methoxyphenyl)-1,2-ethandione
- 1,2-Bis(3-methoxyphenyl)-1,2-ethanedione
- 1,2-Bis-(3-methoxy-phenyl)-ethan-1,2-dion
- 1,2-bis(3-methoxyphenyl)ethandione
- 3,3'dimethoxybenzil
- Bis(3-methoxyphenyl) diketone
- bis(3-methoxyphenyl)ethanedione
- Ethanedione,bis(3-methoxyphenyl)
- m-methoxybenzil
- FT-0628165
- Benzil-based compound, 22
- 1,2-Bis(3-methoxyphenyl)-1,2-ethanedione #
- bis(3-methoxyphenyl)ethane-1,2-dione
- Ethanedione, bis(3-methoxyphenyl)-
- 3,3'-Dimethoxybenzil, 99%
- CHEMBL435109
- A825845
- DTXSID7068213
- BDBM22744
- CS-W012384
- NS00030722
- MFCD00038221
- AKOS015913731
- 40101-17-5
- D78178
- EINECS 254-793-5
- 1,2-Bis-(3-methoxy-phenyl)-ethan-1,2-dione
- 3,3'-dimethoxy benzil
- 1,2-Ethanedione, 1,2-bis(3-methoxyphenyl)-
- PD179156
- AS-64483
- SCHEMBL2156482
- DB-228432
- +Expand
- MDL： MFCD00038221
- InChIKey： PJGXOGKIVAJFTE-UHFFFAOYSA-N
- Inchi： InChI=1S/C16H14O4/c1-19-13-7-3-5-11(9-13)15(17)16(18)12-6-4-8-14(10-12)20-2/h3-10H,1-2H3
- SMILES： COC1=CC=CC(=C1)C(=O)C(=O)C2=CC(=CC=C2)OC
- BRN： 2382124

Computed Properties

Exact Mass: 270.08900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 5
Monoisotopic Mass: 270.089
Heavy Atom Count: 20
Complexity: 318
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 52.6A^2

Experimental Properties

LogP: 2.76940
PSA: 52.60000
Refractive Index: 1.566
Water Partition Coefficient: Insoluble in water.
Boiling Point: 442.2±30.0 °C at 760 mmHg
Melting Point: 82-84 °C (lit.)
Vapor Pressure: 0.0±1.1 mmHg at 25°C
Flash Point: 197.5±24.6 °C
Color/Form: powder
Solubility: Insoluble
Density: 1.2±0.1 g/cm3

1,2-Bis(3-methoxyphenyl)ethane-1,2-dione Security Information

Symbol: GHS07
WGK Germany：3
Safety Instruction： S22-S24/25
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305 + P351 + P338
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Risk Phrases： 36/37/38
Signal Word：Warning
TSCA：Yes

1,2-Bis(3-methoxyphenyl)ethane-1,2-dione Customs Data

HS CODE：2914509090
Customs Data：

China Customs Code:
2914509090

Overview:

2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1,2-Bis(3-methoxyphenyl)ethane-1,2-dione Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003ITP-250mg	1,2-Bis(3-methoxyphenyl)ethane-1,2-dione	40101-17-5	99%;RG	250mg	$24.00	2024-05-03
A2B Chem LLC	AB63565-250mg	1,2-Bis(3-methoxyphenyl)ethane-1,2-dione	40101-17-5	95%	250mg	$10.00
Aaron	AR003J21-250mg	1,2-Bis(3-methoxyphenyl)ethane-1,2-dione	40101-17-5	98%	250mg	$5.00
abcr	AB174228-1 g	3,3'-Dimethoxybenzil, 99%; .	40101-17-5	99%	1g	€62.30	2023-05-07
Alichem	A019122981-25g	1,2-Bis(3-methoxyphenyl)ethane-1,2-dione	40101-17-5	95%	25g	$422.40	2023-09-02
Chemenu	CM193306-25g	1,2-Bis(3-methoxyphenyl)ethane-1,2-dione	40101-17-5	95%	25g	$359
Crysdot LLC	CD12074934-25g	1,2-Bis(3-methoxyphenyl)ethane-1,2-dione	40101-17-5	95+%	25g	$384	2024-07-24
eNovation Chemicals LLC	D523257-1g	1,2-Bis(3-Methoxyphenyl)ethane-1,2-dione	40101-17-5	97%	1g	$195	2022-09-09
Fluorochem	214826-5g	1,2-Bis(3-methoxyphenyl)ethane-1,2-dione	40101-17-5	95%	5g	￡97.00	2022-02-28
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L11564-1g	3,3'-Dimethoxybenzil, 99+%	40101-17-5	99+%	1g	￥688.00	2023-02-09

1,2-Bis(3-methoxyphenyl)ethane-1,2-dione Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:40101-17-5)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:40101-17-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

1,2-Bis(3-methoxyphenyl)ethane-1,2-dione Related Literature

1. Organic chemistry

J. Chem. Soc. Abstr. 1923 124 i81
2. Reduction of aromatic nitro compounds with 2-mercaptoethanol and oxidation of thiophenol with molecular oxygen mediated by trinuclear iron acetate complexes

Satoru Murata,Masahiro Miura,Masakatsu Nomura J. Chem. Soc. Perkin Trans. 2 1989 617
3. Cation radicals: reaction of methoxylated benzil and bibenzyl derivatives with tris-(p-bromophenyl)ammoniumyl hexachloroantimonate

L. J. Kricka,A. Ledwith J. Chem. Soc. Perkin Trans. 1 1973 294
4. 3,4-Diaryl-2-hydroxy-1,2,5-triazabicyclo[3,2,1]oct-3-enes from the peracid oxidation of 3,4-diaryl-6,7-dihydro-1-methyl-1H-1,2,5-triazepines

Donald L. Trepanier,Samuel Wang,Charles E. Moppett J. Chem. Soc. Chem. Commun. 1973 642
5. Index of subjects, 1930

J. Chem. Soc. 1930 2810
6. IV.—The influence of substituents on the benzoin reaction

Herbert Henry Hodgson,Wolf Rosenberg J. Chem. Soc. 1930 14
7. ESIPT-capable 2,6-di(1H-imidazol-2-yl)phenols with very strong fluorescent sensing signals towards Cr(iii), Zn(ii), and Cd(ii): molecular variation effects on turn-on efficiency

Abiodun O. Eseola,Helmar G?rls,Masroor Bangesh,Winfried Plass New J. Chem. 2018 42 7884
8. The reactions of hydrazones and related compounds with strong bases. Part III. 1,2,4-Triazoles, 1,2,4-triazines, and 1,3,5-triazines from aromatic aldehyde azines

John T. A. Boyle,Michael F. Grundon,Michael D. Scott J. Chem. Soc. Perkin Trans. 1 1976 207

40101-17-5 (1,2-Bis(3-methoxyphenyl)ethane-1,2-dione) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:40101-17-5)1,2-Bis(3-methoxyphenyl)ethane-1,2-dione

Purity:99%/99%/99%

Quantity:5g/10g/25g

Price($):268.0/458.0/929.0